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Compound of Interest

Compound Name: Rhenium

Cat. No.: B1218776

This document provides a comprehensive overview of the history, discovery, and fundamental
properties of the element Rhenium (Re). It is intended for researchers, scientists, and
professionals in drug development who require a detailed understanding of this rare and
significant transition metal.

Historical Overview: The Path to Discovery

The identification of Rhenium was a culmination of theoretical prediction and meticulous
experimental work, marking the discovery of the last stable, naturally-occurring element in the
periodic table.[1]

1.1 Early Predictions

The existence of an element with atomic number 75 was anticipated long before its actual
discovery. Dmitri Mendeleev's formulation of the periodic table in 1869 left gaps for then-
unknown elements, including two below manganese.[1] He termed the element expected to be
at position 75 "dvi-manganese". Later, in 1913, Henry Moseley's work on X-ray spectroscopy
provided a firm experimental basis for the concept of atomic number.[2] His law established a
direct relationship between an element's X-ray frequency and its atomic number, allowing him
to identify specific gaps in the periodic table, including the one for element 75.[2][3][4]

1.2 Initial Claims and Final Discovery
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In 1908, Japanese chemist Masataka Ogawa announced the discovery of element 43, which
he named "nipponium".[5] However, a later re-examination of his work suggested he had
actually found element 75, Rhenium, but had misidentified it.[1][5]

The definitive discovery of Rhenium was made in 1925 by German chemists Walter Noddack,
Ida Tacke (later Noddack), and Otto Berg.[1][6][7] They detected the element using X-ray
spectroscopy in platinum ores and minerals such as columbite, gadolinite, and molybdenite.[8]
[9] The discovery filled the final vacant spot for a stable element in the periodic table.[1] The
team named the element Rhenium, derived from Rhenus, the Latin name for the Rhine River,
in honor of the region where the discovery was made.[1][6][7]

Timeline of Rhenium'’s Discovery

1025 Isolation 1028

Noddack, Tacke, and Berg discover Rhenium First gram of Rhenium is isolated

1869
Mendeleev predicts ‘dvi-manganese’

1913
Moseley confirms gap for element 75
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A simplified timeline of the key events leading to the discovery of Rhenium.

Properties of Rhenium

Rhenium is a silvery-white, heavy, third-row transition metal in group 7 of the periodic table.[5]
It is one of the rarest elements in the Earth's crust, with an average concentration of about 1
part per billion.[5][10] It possesses one of the highest melting points and boiling points of all
elements.[5]

2.1 Physical and Chemical Data

The fundamental physical and chemical properties of Rhenium are summarized below.
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Property Value
Atomic Number 75
Atomic Symbol Re

Standard Atomic Weight

186.207 u[5]

Electron Configuration

[Xe] 414 5d5 6s2[11]

Density (near r.t.)

21.03 g/cm3[10]

Melting Point

3186 °C / 5767 °F[11][12]

Boiling Point

5596 °C / 10105 °F[10][11]

Crystal Structure

Hexagonal Close-Packed[5][6]

Appearance

Silvery-grayish white metallic luster[5][6]

Oxidation States

-3,-1, 0, +1, +2, +3, +4, +5, +6, +7[5][11]

2.2 Mechanical and Thermal Data

Rhenium's mechanical hardness and thermal stability are key to its industrial applications.

When annealed, it is very ductile and can be bent, coiled, or rolled.[6][9]
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Property Value

Mechanical Properties

Tensile Strength (annealed) 1070 MPa[10][13]
Yield Strength (annealed) 290 MPa[10][13]
Modulus of Elasticity 469 GPa[10][13]
Shear Modulus 176 GPa[10][13]
Poisson's Ratio 0.296[10][13]
Brinell Hardness 165[10][13]

Thermal Properties

Thermal Conductivity 39.6 W/m-K[10]

Thermal Expansion Coeff. 6.12 pm/m-°C (at 500°C)[10]

Experimental Protocols for Discovery and Isolation

The discovery of Rhenium was a testament to the power of X-ray spectroscopy and required
an arduous extraction process to isolate the element.

3.1 Detection Methodology

The primary technique used by Noddack, Tacke, and Berg for the detection of element 75 was
X-ray emission spectroscopy.[8][14]

o Sample Preparation: The team analyzed a variety of minerals where neighboring elements
were known to exist, including platinum ores, columbite, and molybdenite (M0S2).[8][9]

o Electron Bombardment: The mineral samples were bombarded with a beam of electrons.
This process excites the core-level electrons in the atoms of the sample.

o X-ray Emission: As the excited electrons relax to their ground state, they emit X-rays with
characteristic wavelengths unique to each element present.
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o Spectral Analysis: By analyzing the resulting X-ray spectrum, the team identified faint peaks
at wavelengths that corresponded to the theoretical predictions for element 75, based on
Moseley's law.[8][14]

3.2 Isolation Protocol

After detecting Rhenium, the team faced the significant challenge of isolating a tangible
amount. They determined that molybdenite was a relatively rich source.[1][14] The isolation of
the first gram of Rhenium in 1928 was a monumental effort.[5][9]

Ore Processing: Approximately 660 kg of Norwegian molybdenite ore was processed.[1][5]
[91[14]

e Roasting: The molybdenite ore was roasted. During this process, the Rhenium impurity was
oxidized to Rhenium(VIl) oxide (Rez207), which is volatile.[5]

o Flue Dust Collection: The volatile Re207 was carried away in the flue gases and collected
from the resulting flue dust.[5]

o Leaching and Precipitation: The collected dust was leached to dissolve the Rhenium
compounds. The element was then precipitated from the solution as ammonium perrhenate
(NH4ReO4).[6]

e Reduction to Metal: The purified ammonium perrhenate was then reduced with hydrogen gas
at elevated temperatures to produce pure Rhenium metal powder.[12]

This extensive process yielded just one gram of Rhenium, highlighting the element's extreme
rarity.[1][5][9]
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Experimental Workflow for Rhenium Isolation
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Workflow diagram illustrating the isolation of Rhenium from molybdenite ore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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